Methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate
Overview
Description
Methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate, more commonly referred to as Methyl-2-Aminopropanoate, is an organic compound that has a wide range of applications in the scientific research setting. It is a colorless, odourless compound with a molecular weight of 221.3 g/mol, and a melting point of approximately 78°C. Methyl-2-Aminopropanoate is a versatile compound that has been used in various synthesis methods, as well as in various scientific research applications.
Scientific Research Applications
Metabolism and Drug Conjugation
The study of drug metabolism, including the conjugation reactions such as glucuronidation, is crucial for understanding how compounds like Methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate might be processed in biological systems. Dutton (1978) discusses the developmental aspects of Phase 2 reactions, with a focus on glucuronidation, which is pivotal for the excretion of drugs and their metabolites. This process might be relevant for the metabolic fate of the specified compound in vertebrates due to the variety of structures it can conjugate with (Dutton, 1978).
Pharmacological Activity and Synthesis
The synthesis and applications of related compounds offer insights into the pharmaceutical relevance of Methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate. Farooq and Ngaini (2019) highlight the importance of Methyl-2-formyl benzoate, a bioactive precursor with a variety of pharmacological activities. This compound serves as a significant structure and precursor for new bioactive molecules, indicating the potential pharmacological applications of related compounds through synthetic versatility (Farooq & Ngaini, 2019).
Neurochemical Effects and Neuroprotection
The neurochemical effects and potential neuroprotective applications of related substances, such as those affecting the serotonin and dopamine systems, provide a context for understanding how Methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate might be used in neurological disorders or as a neuroprotective agent. Mckenna and Peroutka (1990) review the neurochemistry and neurotoxicity of MDMA, emphasizing the drug's effects on serotonin and dopamine systems, which could be relevant for exploring the neurochemical pathways affected by Methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate (Mckenna & Peroutka, 1990).
Antidepressant Effects and AMPA Receptor Agonists
Exploring the antidepressant effects and the role of AMPA receptor agonists offers insights into potential psychiatric applications of related compounds. Yang et al. (2012) discuss the promising future of researching AMPA receptor agonists for depression treatment, highlighting the rapid and robust therapeutic effects of these compounds. This suggests that derivatives of Methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate with AMPA receptor agonism might offer novel antidepressant therapies (Yang et al., 2012).
properties
IUPAC Name |
methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-7(14)9-5-8(3-4-11(9)15)6-10(13)12(16)17-2/h3-5,10,15H,6,13H2,1-2H3/t10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQVRSJSGFRNIAN-JTQLQIEISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)CC(C(=O)OC)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C1=C(C=CC(=C1)C[C@@H](C(=O)OC)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2S)-3-(3-acetyl-4-hydroxyphenyl)-2-aminopropanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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